(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-5-yl-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C19H21N3O5/c1-24-16-10-20-11-17(21-16)27-13-4-3-7-22(12-13)19(23)14-5-2-6-15-18(14)26-9-8-25-15/h2,5-6,10-11,13H,3-4,7-9,12H2,1H3
• InChI Key: GUSUAGFOWSFXKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)C3=C4C(=CC=C3)OCCO4
• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a dihydrobenzo[b][1,4]dioxin ring, a methoxypyrazin ring, and a piperidine ring. These structures suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the dihydrobenzo[b][1,4]dioxin and piperidine rings suggests that the compound would have a rigid, cyclic structure. The methoxypyrazin group could introduce additional complexity to the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The dihydrobenzo[b][1,4]dioxin and piperidine rings may participate in various chemical reactions. The methoxypyrazin group could also influence the compound’s reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in preliminary studies, it could be further developed and optimized. Potential areas of interest could include medicinal chemistry, materials science, or chemical biology.